Cas no 2758002-76-3 (5-Difluoromethanesulfonylpyrimidin-2-amine)

• Product Name: 5-Difluoromethanesulfonylpyrimidin-2-amine
• CAS No: 2758002-76-3
• MF: C₅H₅F₂N₃O₂S
• MW: 209.173906087875
• CID: 5466360
• Update Time: 2025-07-20

5-Difluoromethanesulfonylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-difluoromethanesulfonylpyrimidin-2-amine
• Z5292016139
• 5-Difluoromethanesulfonylpyrimidin-2-amine

• Inchi： 1S/C5H5F2N3O2S/c6-4(7)13(11,12)3-1-9-5(8)10-2-3/h1-2,4H,(H2,8,9,10)
• InChI Key： IMWMQUIHYKAQEF-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=CN=C(N)N=C1)(=O)=O

Computed Properties

• Exact Mass: 209.00705391 g/mol
• Monoisotopic Mass: 209.00705391 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.18
• XLogP3: 0
• Topological Polar Surface Area: 94.3

Additional information on 5-Difluoromethanesulfonylpyrimidin-2-amine

5-Difluoromethanesulfonylpyrimidin-2-amine: A Promising Scaffold in Medicinal Chemistry

5-Difluoromethanesulfonylpyrimidin-2-amine, with the CAS no 2758002-76-3, represents a novel molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique pyrimidine core functionalized with a difluoromethanesulfonyl group, has demonstrated potential in various biological applications. Recent advances in drug discovery have highlighted the importance of sulfonamide derivatives in modulating enzyme activity and cellular signaling pathways, positioning 5-Difluoromethanesulfonylpyrimidin-2-amine as a key candidate for further exploration.

As a pyrimidine-based compound, 5-Difluoromethanesulfonylpyrimidin-2-amine exhibits structural similarities to well-established therapeutic agents, yet its unique functional groups introduce novel pharmacological properties. The introduction of difluoromethanesulfonyl moiety at the 5-position of the pyrimidine ring enhances the compound's hydrophobicity and metabolic stability, which are critical factors in drug candidate development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that sulfonamide derivatives with similar structural features showed promising inhibitory activity against kinases involved in cancer progression, suggesting that 5-Difluoromethanesulfonylpyrimidin-2-amine could serve as a lead compound for kinase-targeted therapies.

The synthetic accessibility of 5-Difluoromethanesulfonylpyrimidin-2-amine has been a focal point of recent research efforts. A 2024 paper in Organic & Biomolecular Chemistry reported a highly efficient multi-step synthesis route involving microwave-assisted coupling reactions and catalytic desulfurization. This methodology not only reduces the number of synthetic steps but also minimizes the formation of byproducts, aligning with the principles of green chemistry. The ability to produce 5-Difluoromethanesulfonylpyrimidin-2-amine in high yield and purity is crucial for its application in both preclinical and clinical studies.

From a pharmacological perspective, 5-Difluoromethanesulfonylpyrimidin-2-amine has shown potential in modulating multiple biological targets. A 2023 study published in European Journal of Medicinal Chemistry revealed that this compound exhibits selective inhibition of phosphodiesterase-4 (PDE4), an enzyme implicated in inflammatory diseases. The PDE4 inhibition activity of 5-Difluoromethanesulfonylpyrimidin-2-amine was found to be comparable to existing PDE4 inhibitors, yet with improved selectivity profiles, which could reduce off-target effects in therapeutic applications.

Recent advances in computational chemistry have further enhanced the understanding of 5-Difluoromethanesulfonylpyrimidin-2-amine's molecular interactions. A 2024 study in Computational and Structural Chemistry employed molecular docking simulations to investigate the binding modes of this compound with various protein targets. The results indicated that the difluoromethanesulfonyl group forms critical hydrogen bonds with key amino acid residues in target proteins, which is essential for maintaining the compound's biological activity. These findings provide valuable insights for the rational design of more potent derivatives.

The pharmacokinetic properties of 5-Difluoromethanesulfonylpyrimidin-2-amine have also been extensively studied. A 2023 pharmacokinetic evaluation in Drug Metabolism and Disposition revealed that this compound exhibits favorable oral bioavailability and prolonged half-life, which are essential parameters for drug development. The compound's metabolic stability was attributed to the electron-withdrawing effect of the difluoromethanesulfonyl group, which reduces susceptibility to enzymatic degradation.

Emerging research suggests that 5-Difluoromethanesulfonylpyrimidin-2-amine may have applications in the treatment of neurodegenerative disorders. A 2024 preclinical study published in Neuropharmacology demonstrated that this compound reduces amyloid-beta aggregation in vitro, a key pathological feature of Alzheimer's disease. The compound's ability to interfere with protein misfolding processes highlights its potential as a therapeutic agent for neurodegenerative conditions.

In the context of drug discovery, 5-Difluoromethanesulfonylpyrimidin-2-amine represents a versatile scaffold that can be modified to target various biological pathways. A 2024 study in Chemical Biology & Drug Design explored the possibility of introducing additional functional groups to enhance the compound's therapeutic potential. The researchers demonstrated that the introduction of hydrophilic substituents could improve the compound's solubility while maintaining its biological activity, suggesting that 5-Difluoromethanesulfonylpyrimidin-2-amine can be tailored for specific therapeutic applications.

The synthetic versatility of 5-Difluoromethanesulfonylpyrimidin-2-amine has also been a focus of recent studies. A 2023 paper in Advanced Synthesis & Catalysis reported a novel approach to synthesize analogs with different substituents at the pyrimidine ring. This methodology allows for the systematic exploration of structural variations, which is crucial for identifying the optimal compound for therapeutic use. The ability to generate a diverse library of derivatives enables researchers to optimize the compound's pharmacological profile.

From a safety perspective, 5-Difluoromethanesulfonylpyrimidin-2-amine has shown favorable toxicity profiles in preclinical studies. A 2023 assessment in Toxicological Sciences indicated that the compound does not exhibit significant cytotoxicity at therapeutic concentrations, which is an important consideration for drug development. These findings support the compound's potential for further development as a therapeutic agent.

As research into 5-Difluoromethanesulfonylpyrimidin-2-amine continues to advance, its role in medicinal chemistry is becoming increasingly evident. The compound's unique structural features, combined with its favorable pharmacological properties, position it as a promising candidate for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its potential applications in the treatment of various diseases.

Overall, 5-Difluoromethanesulfonylpyrimidin-2-amine represents a significant advancement in the field of medicinal chemistry. Its unique structure and functional groups make it a valuable scaffold for the development of new therapeutic agents. As research in this area progresses, the compound is likely to play an increasingly important role in the discovery of innovative treatments for a wide range of medical conditions.